Potassium 4-Pyridyltrifluoroborate
Overview
Description
Potassium 4-Pyridyltrifluoroborate is a chemical compound that is part of a broader class of potassium organotrifluoroborates. These compounds are known for their stability and reactivity in various organic synthesis reactions, particularly in cross-coupling reactions to form carbon-carbon bonds. The stability of these compounds is attributed to their crystalline solid form, which allows them to be air- and moisture-stable and stored indefinitely .
Synthesis Analysis
The synthesis of potassium trifluoroborate compounds can be achieved through various methods. For instance, potassium Boc-protected aminomethyltrifluoroborate was synthesized through a "one-pot" process, demonstrating the versatility and accessibility of these compounds in laboratory settings . Additionally, the synthesis of potassium (3,3,3-trifluoroprop-1-yn-1-yl)trifluoroborate from HFC-245fa and BF3·OEt2 has been described, showcasing a safe synthesis method for alkynyltrifluoroborate compounds .
Molecular Structure Analysis
The molecular structure of potassium 4-Pyridyltrifluoroborate and related compounds allows for their unique reactivity. The presence of the trifluoroborate group is key to their stability and reactivity. These compounds can be used to introduce various functional groups into molecules, as seen in the preparation and use of 4-trifluoroboratotetrahydroisoquinolones via C-H activation .
Chemical Reactions Analysis
Potassium trifluoroborates are highly reactive in cross-coupling reactions. They have been used in Suzuki-Miyaura cross-coupling reactions with aryl and hetaryl halides, providing good to excellent yields . Moreover, they have been involved in Rhodium-catalyzed additions to aldehydes and enones, leading to β-functionalized ketones and allylic/benzylic alcohols . The versatility of these compounds is further demonstrated by their use in direct C-H arylation of pyridine N-oxides .
Physical and Chemical Properties Analysis
The physical properties of potassium trifluoroborates, such as their crystalline solid form, contribute to their chemical stability and ease of handling. They are air- and moisture-stable, which is advantageous for long-term storage and use in combinatorial chemistry . Their chemical properties, including the ability to undergo addition reactions with enones and aldehydes, as well as their reactivity in cross-coupling reactions, make them valuable reagents in organic synthesis .
Scientific Research Applications
Copper(II)-Catalyzed Ether Synthesis
Potassium 4-Pyridyltrifluoroborate is used in copper(II)-catalyzed ether synthesis from aliphatic alcohols under mild and essentially neutral conditions. This method is effective for a variety of alcohols and phenols, demonstrating functional group tolerance and utilizing copper(II) acetate with 4-(dimethylamino)pyridine as a ligand (Quach & Batey, 2003).
Cross-Coupling Reactions in Aqueous Media
The compound is involved in cross-coupling reactions with aryl and heteroaryl chlorides, facilitated by an oxime-derived palladacycle. This process, conducted in aqueous media, is phosphine-free and efficient for the arylation of allyl and benzyl chlorides (Alacid & Nájera, 2008).
Suzuki-Miyaura Cross-Coupling
Potassium 4-Pyridyltrifluoroborate is used in the Suzuki-Miyaura cross-coupling reaction, particularly with air-stable potassium alkynyltrifluoroborates. This method is significant for combinatorial chemistry applications due to the stability of the reactants and the variety of functional groups it accommodates (Molander, Katona, & Machrouhi, 2002).
CO2 Transport in Polymer Electrolyte Membranes
In another application, potassium tetrafluoroborate, related to Potassium 4-Pyridyltrifluoroborate, has been used to facilitate CO2 transport in polymer electrolyte membranes, showing significantly improved CO2 separation performance (Lee & Kang, 2021).
PEGylation and Dimerization of Expressed Proteins
Potassium 2-Pyridyl Acyltrifluoroborates, closely related to Potassium 4-Pyridyltrifluoroborate, are used for the PEGylation and dimerization of proteins under near equimolar conditions. This process is efficient for covalent conjugation of large biomolecules in aqueous acidic conditions, suitable for handling folded proteins (White & Bode, 2018).
Rh(III)-Catalyzed Insertions
Potassium vinyltrifluoroborate, similar to Potassium 4-Pyridyltrifluoroborate, is used in Rh(III)-catalyzed annulations with benzamide derivatives. This method efficiently generates 4-trifluoroboratotetrahydroisoquinolones, providing new boron-containing building blocks for further chemical synthesis (Presset, Oehlrich, Rombouts, & Molander, 2013).
Safety And Hazards
Potassium 4-Pyridyltrifluoroborate may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and ensure adequate ventilation . In case of contact with skin or eyes, it is advised to wash off with soap and plenty of water .
properties
IUPAC Name |
potassium;trifluoro(pyridin-4-yl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4BF3N.K/c7-6(8,9)5-1-3-10-4-2-5;/h1-4H;/q-1;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLPOSOZRTRIRQS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C1=CC=NC=C1)(F)(F)F.[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4BF3KN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70649122 |
Source
|
| Record name | Potassium trifluoro(pyridin-4-yl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium 4-Pyridyltrifluoroborate | |
CAS RN |
1111732-87-6 |
Source
|
| Record name | Borate(1-), trifluoro-4-pyridinyl-, potassium (1:1), (T-4)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1111732-87-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Potassium trifluoro(pyridin-4-yl)borate(1-) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70649122 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Potassium 4-Pyridyltrifluoroborate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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![7-bromopyrido[3,2-d]pyrimidin-4(3H)-one](/img/structure/B152717.png)
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